
An In-depth Technical Guide on Acetamide
Sulfate: Discovery and History

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetamide sulfate

Cat. No.: B15344826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acetamide sulfate, the salt formed from the reaction of acetamide and sulfuric acid, is a

compound of interest due to the versatile nature of its parent molecule, acetamide. While the

specific historical event of its discovery is not well-documented in scientific literature, its

existence is a fundamental consequence of the acid-base chemistry between a weak base

(acetamide) and a strong acid (sulfuric acid). This guide provides a comprehensive overview of

acetamide sulfate, including its chemical properties, inferred historical context based on

related research, and relevant experimental considerations. The document is intended to serve

as a technical resource for researchers and professionals in chemistry and drug development

who may encounter or have an interest in this and similar compounds.

Introduction
Acetamide (CH₃CONH₂) is a simple amide derived from acetic acid and ammonia. It has found

applications as a plasticizer, an industrial solvent, and more recently, in cryopreservation.[1][2]

The interaction of amides with strong acids like sulfuric acid is a classic topic in organic

chemistry. The protonation of the amide group by sulfuric acid leads to the formation of a salt,

in this case, acetamide sulfate.[3][4]

While a singular "discovery" of acetamide sulfate is not prominently recorded, the study of

sulfuric acid derivatives of amides dates back to at least the early 20th century. Patents from
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the 1930s describe the synthesis of various "sulphuric acid derivatives of amides" for use as

wetting, cleansing, and dispersing agents, indicating an early industrial interest in this class of

compounds.[5] It is plausible that acetamide sulfate was synthesized and characterized during

this period as part of broader investigations into amide chemistry, even if it was not the specific

subject of a dedicated publication.

Chemical Properties and Characterization
Acetamide sulfate is the salt formed through the protonation of the carbonyl oxygen of

acetamide by sulfuric acid. This acid-base reaction is a straightforward process.[3][4]

Molecular Formula: C₂H₇NO₅S[6]

CAS Number: 115865-86-6[6]

Chemical Structure:

The structure of acetamide sulfate involves the protonated acetamide cation and the bisulfate

anion.

Quantitative Data
Precise experimental data for the physical properties of isolated acetamide sulfate from the

time of its initial synthesis are not readily available in the reviewed literature. However, modern

computational and experimental data for acetamide provide a baseline for understanding its

properties.
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Property
Acetamide
(CH₃CONH₂) Value

Acetamide Sulfate
(Computed)

Reference

Molar Mass 59.07 g/mol 157.15 g/mol [7],[6]

Melting Point 79-81 °C Not available [7]

Boiling Point
221.2 °C

(decomposes)
Not available [7]

Solubility in Water 2000 g/L Likely high [7]

pKa (of conjugate

acid)
~ -0.5 Not applicable

Experimental Protocols
While a specific historical protocol for the synthesis of acetamide sulfate is not available, a

general procedure can be inferred from the principles of acid-base chemistry and methods for

preparing similar amide salts.

General Synthesis of Acetamide Sulfate
This protocol is a generalized representation of how acetamide sulfate would be formed.

Materials:

Acetamide (high purity)

Concentrated sulfuric acid (98%)

Anhydrous diethyl ether (or another suitable non-polar solvent)

Procedure:

Dissolve a known quantity of acetamide in a minimal amount of a suitable solvent in which

acetamide is soluble but the salt is not (e.g., a polar aprotic solvent).

Cool the solution in an ice bath.
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Slowly add an equimolar amount of concentrated sulfuric acid dropwise with constant

stirring. The reaction is exothermic.

Continue stirring for a specified period (e.g., 1-2 hours) to ensure complete reaction.

If a precipitate forms, collect it by filtration.

Wash the precipitate with cold, anhydrous diethyl ether to remove any unreacted starting

materials.

Dry the resulting solid under vacuum.

Logical Workflow for Synthesis and Isolation:
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Fig. 1: Generalized workflow for the synthesis and isolation of acetamide sulfate.
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Signaling Pathways and Biological Activity
There is no direct evidence to suggest that acetamide sulfate itself is involved in specific

biological signaling pathways. However, acetamide and its derivatives have been studied for

their biological activities. For instance, acetamide has been investigated as a cryoprotectant, a

substance that protects biological tissue from freezing damage.[8][9] Its mechanism of action in

this context is related to its ability to form hydrogen bonds and disrupt the formation of ice

crystals.[10]

Hypothetical Role in Cryopreservation:

The addition of an acid like sulfuric acid would likely alter the cryoprotective properties of

acetamide, though this is not a common practice. The protonated acetamide would have

different hydrogen bonding capabilities.

Signaling Pathway Diagram (Hypothetical Interaction):

This diagram illustrates a hypothetical scenario where an acetamide derivative might interact

with a cellular pathway. This is for illustrative purposes only, as no specific pathway for

acetamide sulfate is known.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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